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Compound of Interest

Compound Name: Cyclotridecane

Cat. No.: B13116453 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper handling and disposal of Cyclotridecane, a waxy, solid cycloalkane. By adhering to

these procedural steps, you can minimize risks and maintain a secure workspace.

Key Physical and Chemical Properties
Understanding the characteristics of Cyclotridecane is the first step toward safe handling.

Below is a summary of its key physical and chemical data.

Property Value

Chemical Formula C₁₃H₂₆[1][2]

Molecular Weight 182.35 g/mol [2][3]

CAS Number 295-02-3[1][4]

Appearance Waxy Solid

Melting Point 23.5 °C[4]

Boiling Point 128 °C at 20 Torr[4]
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When handling Cyclotridecane, a comprehensive approach to personal protection is crucial.

The following PPE is recommended to prevent skin and eye contact and ensure respiratory

safety.

Minimum PPE Requirements:[5][6]

Eye and Face Protection: Chemical splash goggles should be worn to protect against

accidental splashes.[7] A face shield should be used in conjunction with goggles when there

is a greater risk of splashing.[5]

Hand Protection: Disposable nitrile gloves are suitable for incidental contact.[5] For more

prolonged handling, consider double-gloving or using thicker, chemical-resistant gloves.[5]

Body Protection: A standard laboratory coat is required to protect against minor splashes and

solid contamination.[7][8] Ensure the lab coat is buttoned.[8]

Footwear: Always wear closed-toed shoes in the laboratory.[7]

It is important to note that the health hazards of Cyclotridecane have not been fully

investigated.[9] Therefore, it is prudent to treat it as a substance with potential for irritation to

the skin, eyes, and respiratory system.[9]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Cyclotridecane will ensure safety and efficiency. Follow

these steps from preparation to post-handling cleanup.

Hazard Assessment: Before beginning any work, review this guide and any available

institutional safety protocols. Ensure that a safety shower and eyewash station are readily

accessible.[9]

Engineering Controls: Handle Cyclotridecane in a well-ventilated area. For procedures that

may generate dust or aerosols, use a chemical fume hood.[9]

Weighing and Transfer: As Cyclotridecane is a waxy solid at room temperature, it can be

weighed on a laboratory balance. Use a clean spatula and weighing paper or a suitable

container. Avoid creating dust.
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Dissolving: If dissolving the compound, add the solvent to the Cyclotridecane slowly to

avoid splashing.

Post-Handling: After handling, wash your hands thoroughly with soap and water.[10] Clean

any contaminated surfaces.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is critical.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[9] Remove

any contaminated clothing.[10]

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[9] Seek medical attention.[9]

Inhalation: If dust is inhaled, move to an area with fresh air. If breathing is difficult, seek

medical attention.[9]

Spill Cleanup: For a small spill, carefully scoop up the solid material and place it in a

designated waste container.[9] Avoid generating dust. Clean the spill area with a suitable

solvent and absorbent material.

Disposal Plan
Proper disposal of chemical waste is essential for environmental protection and laboratory

safety.

Waste Segregation:

Uncontaminated Cyclotridecane: If the compound is pure and not mixed with any

hazardous substances, it may be disposed of as non-hazardous chemical waste, in

accordance with local regulations.

Contaminated Cyclotridecane: If mixed with solvents or other reagents, it must be treated

as hazardous waste.[11]
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Waste Containers: Use clearly labeled, sealed, and chemically resistant containers for all

Cyclotridecane waste.[11]

Disposal Method: A common method for disposing of this type of waste is to dissolve or mix

the material with a combustible solvent and send it to a licensed chemical incinerator

equipped with an afterburner and scrubber.[9] Always adhere to all federal, state, and local

environmental regulations.[9]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Cyclotridecane,

from initial preparation to final disposal.
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Caption: Workflow for Safe Cyclotridecane Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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